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Compound of Interest

Compound Name: Titanium;bromide

Cat. No.: B13741411

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known oxidation states of
titanium bromide, focusing on their chemical and physical properties, synthesis protocols, and
relevant applications in research and development. Titanium bromides, existing primarily in the
+2, +3, and +4 oxidation states, are versatile inorganic compounds with significant applications

in catalysis and materials science.

Core Properties of Titanium Bromides

The distinct oxidation states of titanium give rise to a series of bromide compounds with unique
characteristics. A summary of their key physical and chemical properties is presented below.

Table 1: Physical and Chemical Properties of Titanium
Bromides
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Titanium(ll) Titanium(lll) Titanium(lV)
Property . . . . . .
Bromide (TiBrz) Bromide (TiBr3) Bromide (TiBra)
CAS Number 13783-04-5[1] 13135-31-4[2] 7789-68-6[3]
Molecular Formula TiBr2 TiBrs TiBra
Molar Mass ( g/mol ) 207.68[4][5] 287.58|6] 367.48[3]
Blue-black

Black micaceous

paramagnetic solid

Orange-brown

Appearance hygroscopic
PP solid[4] with a reddish Yo P
) crystals[7]
reflection[2]
Oxidation State of Ti +2 +3[8] +4[9]

Melting Point (°C)

~500 (decomposes)
[10]

400 (decomposes)[11]

38-40[7][12]

Boiling Point (°C) N/A N/A 230[7][12]
Density (g/cm3) 4.41[4] ~4.2 3.25[7][12]

Cadmium lodide Cubic, Space group
Crystal Structure Hexagonal[11]

structure[4] Pa3[7][13]
Coordination

) Octahedral[4] Octahedral[2] Tetrahedral[7][9]
Geometry of Ti
Soluble in
) Soluble in donor
- Soluble in water, ] o chlorocarbons and

Solubility solvents like pyridine

evolving Hz[14]

and nitriles[2]

benzene; hydrolyzes

in water[7]

Magnetic Properties

Paramagnetic

Paramagnetic[2]

Diamagnetic[7]

Table 2: Thermodynamic Data for Titanium Bromides

© 2025 BenchChem. All rights reserved.

2/8

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Titanium-bromide-_TiBr2
https://en.wikipedia.org/wiki/Titanium(III)_bromide
https://pubchem.ncbi.nlm.nih.gov/compound/Titanium-tetrabromide
https://en.wikipedia.org/wiki/Titanium(II)_bromide
https://pubchem.ncbi.nlm.nih.gov/compound/titanium_2_-dibromide
https://wap.guidechem.com/encyclopedia/titanium-bromide-dic1648123.html
https://pubchem.ncbi.nlm.nih.gov/compound/Titanium-tetrabromide
https://en.wikipedia.org/wiki/Titanium(II)_bromide
https://en.wikipedia.org/wiki/Titanium(III)_bromide
https://en.wikipedia.org/wiki/Titanium_tetrabromide
https://winter.group.shef.ac.uk/webelements/compounds/titanium/titanium_tribromide.html
https://winter.group.shef.ac.uk/webelements/compounds/titanium/titanium_tetrabromide.html
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=8326
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=9962
https://en.wikipedia.org/wiki/Titanium_tetrabromide
https://www.scientificlabs.com/en/product/inorganic-catalysts/307793-25g
https://en.wikipedia.org/wiki/Titanium_tetrabromide
https://www.scientificlabs.com/en/product/inorganic-catalysts/307793-25g
https://en.wikipedia.org/wiki/Titanium(II)_bromide
https://en.wikipedia.org/wiki/Titanium_tetrabromide
https://www.scientificlabs.com/en/product/inorganic-catalysts/307793-25g
https://en.wikipedia.org/wiki/Titanium(II)_bromide
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=9962
https://en.wikipedia.org/wiki/Titanium_tetrabromide
https://www.webqc.org/compound-Titanium+tetrabromide-TiBr4.html
https://en.wikipedia.org/wiki/Titanium(II)_bromide
https://en.wikipedia.org/wiki/Titanium(III)_bromide
https://en.wikipedia.org/wiki/Titanium_tetrabromide
https://winter.group.shef.ac.uk/webelements/compounds/titanium/titanium_tetrabromide.html
https://www.americanelements.com/titanium-ii-bromide-13783-04-5
https://en.wikipedia.org/wiki/Titanium(III)_bromide
https://en.wikipedia.org/wiki/Titanium_tetrabromide
https://en.wikipedia.org/wiki/Titanium(III)_bromide
https://en.wikipedia.org/wiki/Titanium_tetrabromide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13741411?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Standard Molar

Standard Molar Molar Heat
Enthalpy of .
Compound . Entropy (S°) Capacity (Cp)
Formation (AfH?)
(J/mol-K) (J/mol-K)
(kJd/imol)
_ 75.28 (at 298.15 K)
TiBr2 (s) -396.2[10] 109[10]
[15]
_ 101.7 (at 298.15 K)
TiBrs (s) -548.5[11] 176.6[11]
[11]
TiBra (s) -619.2[16] 247.3[16] 140.6[16]

Synthesis and Interconversion of Titanium
Bromides

The various oxidation states of titanium bromide are accessible through several synthetic
routes, and they can be interconverted under specific reaction conditions.
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Synthesis and Interconversion of Titanium Bromides
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Caption: Synthetic pathways and reactions of titanium bromides.

Experimental Protocols
Synthesis of Titanium(ll) Bromide (TiBrz)

Titanium(ll) bromide is typically synthesized by the direct reaction of elemental titanium with

bromine.[4]
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e Reaction: Ti + Br2 - TiBr2

o Methodology: This reaction is generally carried out at elevated temperatures in a sealed,
evacuated quartz tube to prevent oxidation of the titanium(ll) product. Stoichiometric
amounts of high-purity titanium powder or sponge and bromine are used. The reaction is
highly exothermic and should be conducted with appropriate safety precautions.

Synthesis of Titanium(lll) Bromide (TiBr3)

Two primary methods are employed for the synthesis of titanium(lll) bromide.[2]
e Reduction of Titanium(IV) Bromide with Hydrogen:
o Reaction: 2TiBra + H2 — 2TiBrs + 2HBr[2][11]

o Methodology: Anhydrous titanium(IV) bromide is heated in a stream of dry hydrogen gas.
The reaction is typically performed in a tube furnace at elevated temperatures. The
progress of the reaction can be monitored by the evolution of hydrogen bromide gas. The
resulting TiBrs is a non-volatile solid, while any unreacted TiBra can be removed by
sublimation. An improved apparatus for this type of reduction of titanium tetrahalides
involves the use of a hot tungsten filament to facilitate the reaction between the refluxing
tetrahalide vapor and hydrogen.[17]

o Comproportionation of Titanium Metal and Titanium(IV) Bromide:
o Reaction: Ti + 3TiBra — 4TiBr3[2]

o Methodology: This reaction involves heating a stoichiometric mixture of titanium metal and
titanium(lV) bromide in a sealed, inert atmosphere or under vacuum. The reaction
proceeds to yield the titanium(lll) species.

Synthesis of Titanium(lV) Bromide (TiBra)

Titanium(lV) bromide can be prepared through several routes.[7][18]
¢ Direct Bromination of Titanium Dioxide and Carbon:

o Reaction: TiOz2 + 2C + 2Br2 — TiBra + 2CO[16]
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o Methodology: This method, analogous to the Kroll process for TiCls, involves passing
bromine vapor over a heated mixture of titanium dioxide and carbon. The volatile TiBra is
then collected by condensation.

» Halogen Exchange with Titanium(IV) Chloride:
o Reaction: TiCla + 4HBr — TiBra + 4HCI

o Methodology: Dry hydrogen bromide gas is bubbled through a solution of titanium(IV)
chloride, often in a non-polar solvent like benzene, at reduced temperatures (e.g., 0°C).
[19] The reaction mixture changes color from colorless to red. The solvent and the
resulting TiBra are then separated by distillation.[19] The fraction boiling between 229°C
and 232°C is collected.[19]

Applications in Research and Drug Development

While direct applications of titanium bromides in pharmaceuticals are not widespread, their
roles as catalysts and precursors in organic synthesis are highly relevant to the drug
development industry.

» Lewis Acid Catalysis: Titanium(lV) bromide is a strong Lewis acid and is used to catalyze a
variety of organic reactions.[18][20] These include aldol reactions, Diels-Alder reactions, and
Friedel-Crafts acylations, which are fundamental transformations in the synthesis of complex
organic molecules, including active pharmaceutical ingredients (APIs). For instance, TiBra
can be employed as a catalyst in the Baylis-Hillman reaction to form a-bromomethylene
aldols.

» Precursor for Organometallic Reagents: Titanium bromides can serve as precursors for the
synthesis of organotitanium reagents. These reagents are valuable in carbon-carbon bond
formation and other selective transformations in organic synthesis.

o Materials Science: Titanium bromides are used in the production of titanium-based materials.
[20] In the context of drug delivery and medical devices, titanium and its compounds,
particularly TiOz, are extensively researched for their biocompatibility and use in implants
and drug-eluting coatings.[21] While not a direct application of the bromides themselves,
they can be precursors in the synthesis of these advanced materials. There is also growing
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interest in the antimicrobial properties of titanium(IVV) complexes for potential therapeutic
applications.[22]

In summary, the titanium bromides are a family of inorganic compounds with a rich chemistry
stemming from the multiple oxidation states of titanium. Their synthesis and handling require
expertise in air-sensitive techniques, but their utility as reagents and catalysts in organic and
materials chemistry makes them valuable tools for researchers in diverse scientific fields,
including those focused on the development of novel therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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